Cas no 5458-16-2 (Cyclopropane,(1-methylbutyl)-)

Cyclopropane,(1-methylbutyl)- Properties

Names and Identifiers

• Cyclopropane,(1-methylbutyl)-
• (1-METHYLBUTYL)CYCLOPROPANE
• pentan-2-ylcyclopropane
• 2-cyclopropyl-pentane
• Pentane,2-cyclopropyl
• NSC23688
• 1-Methylbutylcyclopropane
• DTXSID701309838
• NSC-23688
• FT-0693823
• AKOS006273264
• NSC 23688
• Pentane, 2-cyclopropyl-
• 5458-16-2
• (pentan-2-yl)cyclopropane
• HDRPKFBKHPJRQK-UHFFFAOYSA-N
• +Expand

• InChIKey： HDRPKFBKHPJRQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16/c1-3-4-7(2)8-5-6-8/h7-8H,3-6H2,1-2H3
• SMILES： CCCC(C)C1CC1

Computed Properties

• Exact Mass: 112.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 112.125201
• Heavy Atom Count: 8
• Complexity: 62.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.83260
• PSA: 0.00000
• Refractive Index: 1.446
• Boiling Point: 121°Cat760mmHg
• Flash Point: 11.8°C
• Density: 0.81